Cas no 1261826-71-4 (Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate)

• Product Name: Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate
• CAS No: 1261826-71-4
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4988807
• Update Time: 2025-11-06

Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate

• Inchi： 1S/C11H11F3O3/c1-2-16-10(15)5-7-3-4-8(6-9(7)12)17-11(13)14/h3-4,6,11H,2,5H2,1H3
• InChI Key： QGAGFMYRYMZYFX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate

Comprehensive Overview of Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate (CAS No. 1261826-71-4)

Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate (CAS No. 1261826-71-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethoxy group and a fluorophenylacetate moiety, which contribute to its potential applications in drug development and specialty chemistry. Researchers are increasingly exploring its role as an intermediate in synthesizing bioactive molecules, particularly those targeting metabolic and inflammatory pathways.

One of the key reasons for the growing interest in Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate is its relevance in modern medicinal chemistry. Fluorinated compounds are known for their enhanced stability, bioavailability, and membrane permeability, making them valuable in designing next-generation therapeutics. The difluoromethoxy group, in particular, is a sought-after functional group due to its ability to modulate electronic and steric effects, which can improve drug efficacy. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with optimized pharmacokinetic profiles.

In addition to its pharmaceutical potential, Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate is also being investigated for its applications in agrochemical formulations. The incorporation of fluorine atoms into pesticide and herbicide structures has been shown to enhance their activity and environmental resilience. As sustainability becomes a focal point in agriculture, compounds like this are being evaluated for their ability to reduce application frequencies and minimize ecological impact. This ties into broader discussions about green chemistry and the development of eco-friendly crop protection solutions.

The synthesis of Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate typically involves multi-step organic reactions, including esterification and halogenation processes. Advanced techniques such as flow chemistry and catalysis are being employed to improve yield and purity, addressing industry demands for scalable and cost-effective production methods. These innovations are particularly relevant given the rising interest in process optimization and sustainable manufacturing within the chemical sector.

From a commercial perspective, the demand for fluorinated building blocks like Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate is expected to grow, driven by advancements in life sciences and material science. Companies specializing in fine chemicals and custom synthesis are increasingly listing such compounds in their portfolios to cater to R&D needs. This trend is further amplified by the rise of AI-driven drug discovery, where computational models identify fluorinated compounds as high-potential candidates for further study.

Safety and regulatory compliance are also critical considerations when working with Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate. While the compound is not classified as hazardous under standard guidelines, proper handling protocols must be followed to ensure workplace safety. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP). These precautions align with broader industry movements toward responsible chemical management and occupational health standards.

In summary, Ethyl 4-(difluoromethoxy)-2-fluorophenylacetate (CAS No. 1261826-71-4) represents a versatile and promising compound in the realms of pharmaceuticals and agrochemicals. Its unique fluorinated structure, combined with evolving synthetic methodologies, positions it as a valuable asset in addressing contemporary challenges in drug development and sustainable agriculture. As research continues to uncover new applications, this compound is likely to remain a focal point in scientific and industrial discussions.